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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Fluoro-4-nitropyridine. Due to the limited availability of directly published experimental
spectra for this specific compound, this document presents expected spectroscopic values
derived from data for closely related compounds, alongside detailed experimental protocols for
obtaining such data. This guide is intended to serve as a valuable resource for the
characterization and analysis of 2-Fluoro-4-nitropyridine in a research and development
setting.

Spectroscopic Data Summary

The following tables summarize the anticipated quantitative data for 2-Fluoro-4-nitropyridine
based on spectral information from analogous compounds, including 2-fluoropyridine and other
substituted nitropyridines. These values should be considered as estimations and require
experimental verification.

Table 1: Predicted *H NMR Spectroscopic Data for 2-Fluoro-4-nitropyridine
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S Predicted Chemical Predicted Predicted Coupling
roton
Shift (6, ppm) Multiplicity Constants (J, Hz)
J(H3-H5)=1.5- 2.5,
H-3 7.20 - 7.40 dd

JH3-F)=4.0-5.0

J(H5-H6) = 5.0 - 6.0,
H-5 8.30 - 8.50 ddd J(H5-H3) = 1.5 - 2.5,
JH5-F)=1.0-2.0

H-6 8.60 - 8.80 d J(H6-H5) = 5.0 - 6.0

Solvent: CDCIs. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: Predicted 13C NMR Spectroscopic Data for 2-Fluoro-4-nitropyridine

Predicted Chemical Shift Predicted Coupling to *°F

Carbon

(5, ppm) (9, Hz)
C-2 160 - 165 1J(C2-F) = 230 - 250
C-3 110 - 115 2J(C3-F)=35-45
C-4 150 - 155 3J(C4-F)=5-10
C-5 118 - 122 3J(C5-F)=3-7
C-6 152 - 156 4J(C6-F)=1-3

Solvent: CDCls. Reference: CDCIs at 77.16 ppm.

Table 3: Predicted °F NMR Spectroscopic Data for 2-Fluoro-4-nitropyridine

Nucleus Predicted Chemical Shift (6, ppm)

F-2 -70to -90

Reference: CFCIs at 0.00 ppm.
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Table 4: Predicted Infrared (IR) Spectroscopy Data for 2-Fluoro-4-nitropyridine

Predicted Wavenumber

Functional Group Intensity
(cm™)

C-H (aromatic) 3100 - 3000 Medium

C=C, C=N (aromatic ring) 1600 - 1400 Medium to Strong

NO2z (asymmetric stretch) 1550 - 1510 Strong

NO2z (symmetric stretch) 1360 - 1320 Strong

C-F 1250 - 1150 Strong

**Table 5: Predicted Mass Spectrometry (MS) Data for 2-Fluoro-4-nitropyridine

 To cite this document: BenchChem. [Spectroscopic Characterization of 2-Fluoro-4-
nitropyridine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095595/docs#spectroscopic-characterization-of-2-
fluoro-4-nitropyridine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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